N-[(3-fluorophenyl)methoxy]thian-4-imine

• IUPAC Name: N-[(3-fluorophenyl)methoxy]thian-4-imine
• InChI: InChI=1S/C12H14FNOS/c13-11-3-1-2-10(8-11)9-15-14-12-4-6-16-7-5-12/h1-3,8H,4-7,9H2
• InChI Key: IZNNBAGZESMBSO-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1=NOCC2=CC(=CC=C2)F
• Molecular Formula: C12H14FNOS
• Molecular Weight: 239.31 g/mol
• CAS No.: 866155-15-9

Description

N-[(3-fluorophenyl)methoxy]thian-4-imine is a useful research compound. Its molecular formula is C12H14FNOS and its molecular weight is 239.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Crystalline Fluoro-Functionalized Imines

The study by Ashfaq et al. (2022) focused on synthesizing crystalline Schiff base (imine) compounds with fluoro-functionalization. They specifically analyzed two compounds, including a variant similar to N-[(3-fluorophenyl)methoxy]thian-4-imine. Their work included X-ray diffraction studies and Hirshfeld surface analysis to determine crystal structures and understand the stabilization roles of fluorine atoms in crystal packing. The study also delved into quantum chemical calculations, unveiling significant roles of intramolecular charge transfer and hyper-conjugation interactions in stabilizing the molecules. These compounds showed promise for nonlinear optical (NLO) applications due to their high stability and significant linear polarizability and hyperpolarizability values (Ashfaq et al., 2022).

Catalytic Asymmetric Mannich-type Reactions

Trost et al. (2006) developed a method using imines in direct asymmetric Mannich reactions with α-hydroxyketones. The study harnessed a dinuclear catalyst for synthesizing a broad array of hydroxyacetylated aromatics. This work showcased the utility of imines, such as this compound, in facilitating selective chemical reactions and synthesizing complex molecular structures. The diastereoselectivity dependence on the N-substituent's nature underscored the importance of structural aspects of imines in determining the reaction outcomes (Trost et al., 2006).

Photophysical and Electrochemical Properties

Thiophene-based Imine Compounds

Yildiz et al. (2017) conducted a study on thiophene-based imine compounds, focusing on their structural characterization and investigating their electrochemical, photophysical, and thermal properties. These compounds, related to this compound, displayed unique interaction patterns and exhibited notable electrochemical and photoluminescence properties. Such studies are crucial for understanding the material characteristics of imine compounds, potentially leading to applications in electronic devices or as part of photophysical sensors (Yildiz et al., 2017).